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Compound of Interest

Compound Name: 2-(1H-Imidazol-1-yl)benzoic acid

Cat. No.: B061553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of 3-(1H-imidazol-1-

yl)benzoic acid, a versatile bifunctional molecule. It serves as a crucial building block in

medicinal chemistry and materials science. These notes include detailed experimental

protocols, quantitative data summaries, and diagrams to illustrate key processes and

pathways.

Core Compound Data
The fundamental physicochemical properties of 3-(1H-imidazol-1-yl)benzoic acid are essential

for its proper handling, characterization, and application.
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Property Value Source(s)

CAS Number 108035-47-8 [1][2]

Molecular Formula C₁₀H₈N₂O₂ [1][2]

Molecular Weight 188.18 g/mol [1][2]

Physical Form Solid [1]

Purity (Typical) >95% [1]

Solubility

Poorly soluble in water;

moderately soluble in polar

aprotic solvents (e.g., DMF,

DMSO).

[2]

pKa (predicted)
Carboxylic Acid: ~4.2;

Imidazole Ring: ~6.8
[2]

Stability

Stable under an inert

atmosphere; may be prone to

decarboxylation at

temperatures above 200°C.

[2]

Hazard and Safety Information
According to safety data sheets, 3-(1H-imidazol-1-yl)benzoic acid is classified with the following

hazards.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should always be used when handling this chemical.[1][3]

Acute Toxicity (Oral), Category 4 (H302): Harmful if swallowed.[1]

Skin Corrosion/Irritation, Category 2 (H315): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation, Category 2 (H319): Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure, Category 3 (H335): May cause respiratory

irritation.[1]
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Applications in Research and Development
3-(1H-imidazol-1-yl)benzoic acid's unique structure, which combines a carboxylic acid and an

imidazole ring, makes it a valuable precursor in several scientific fields.

Pharmaceutical Intermediate and Medicinal Chemistry
The bifunctional nature of 3-(1H-imidazol-1-yl)benzoic acid allows for extensive chemical

modifications, making it an attractive scaffold for developing novel therapeutic agents.[4] The

carboxylic acid can be converted into amides, esters, and other functional groups, while the

imidazole ring can coordinate with metal centers in enzymes or act as a hydrogen bond

donor/acceptor.[4][5] This versatility has led to its use in synthesizing compounds with potential

antimicrobial and antioxidant properties.[4]

Derivatives of 3-(1H-imidazol-1-yl)benzoic acid are of significant interest in medicinal chemistry

for their potential anticancer, antimicrobial, and enzyme-inhibitory properties.[5] The imidazole

nucleus is a key component of many biologically active molecules and can enhance

pharmacokinetic properties like solubility and bioavailability.[5]

As potential anticancer agents, derivatives of this compound could interfere with critical cell

survival and proliferation pathways, such as the PI3K/Akt/mTOR pathway.[5]
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Inhibitor (3-IBA Derivative)

Reaction Setup
Reaction Work-up & Purification

Combine:
3-Halobenzoic Acid

Imidazole
Base (K₂CO₃)
Catalyst (CuI)
Solvent (DMF)

Heat to 80-120°C
Stir for 12-24h
Monitor by TLC

Cool to RT Dilute with Water
Filter catalyst

Wash with
Ethyl Acetate Acidify with HCl (pH 4-5) Filter solid product

Wash with cold water
Recrystallize

(Ethanol/Water)

Carboxylic Acid Activation Amide Coupling Work-up & Purification
Combine in DMF:

3-IBA (1.0 eq)
HATU (1.2 eq)
DIPEA (2.5 eq)

Stir at RT
15 min

Add Substituted
Aniline (1.1 eq)

Stir at RT
12 hours

Monitor by TLC
Pour into Water Extract with EtOAc Wash with NaHCO₃

then Brine
Dry (Na₂SO₄)
Concentrate

Column Chromatography
(Silica Gel)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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